Cas no 1211356-75-0 (ethyl 3-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)propanoate)

• Product Name: ethyl 3-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)propanoate
• CAS No: 1211356-75-0
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 6511808
• PubChem ID: 45558420
• Update Time: 2025-06-10

ethyl 3-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)propanoate
• 1211356-75-0
• AKOS024520419
• F5831-6114
• ethyl 4-(((1-isopropylpiperidin-4-yl)methyl)amino)-4-oxobutanoate
• ethyl 4-oxo-4-[(1-propan-2-ylpiperidin-4-yl)methylamino]butanoate
• VU0522156-1
• ethyl 3-({[1-(propan-2-yl)piperidin-4-yl]methyl}carbamoyl)propanoate

• Inchi： 1S/C15H28N2O3/c1-4-20-15(19)6-5-14(18)16-11-13-7-9-17(10-8-13)12(2)3/h12-13H,4-11H2,1-3H3,(H,16,18)
• InChI Key： ZGSQIZKWWBAROL-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OCC)NCC1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 3-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)propanoate

Ethyl 3-({1-(Propan-2-yl)piperidin-4-ylmethyl}carbamoyl)propanoate (CAS No. 1211356-75-0): A Comprehensive Overview

Ethyl 3-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)propanoate (CAS No. 1211356-75-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a unique structural arrangement that confers it with potential therapeutic properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

The chemical structure of ethyl 3-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)propanoate is characterized by a piperidine ring substituted with an isopropyl group and a carbamoyl moiety attached to a propyl chain, which is further esterified with an ethyl group. This complex structure imparts the compound with specific physicochemical properties, such as solubility, stability, and reactivity. The molecular formula of the compound is C₁₆H₂₉N₃O₃, and its molecular weight is approximately 307.41 g/mol.

The presence of the piperidine ring and the ester functional group contributes to the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with various cellular targets. Additionally, the carbamoyl group can participate in hydrogen bonding interactions, enhancing the compound's binding affinity to specific receptors or enzymes.

Synthesis Methods

The synthesis of ethyl 3-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)propanoate has been explored through several routes, each offering unique advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-(isopropyl)piperidine with an appropriate carboxylic acid or acid chloride to form the corresponding amide, followed by esterification with ethanol. This method typically yields high-purity products and can be adapted for large-scale production.

Another synthetic route involves the use of coupling reactions between a piperidine derivative and a carboxylic acid using coupling agents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate). These coupling agents facilitate the formation of amide bonds under mild conditions, making them suitable for the synthesis of sensitive or reactive compounds.

Biological Activities and Therapeutic Potential

Ethyl 3-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)propanoate has been investigated for its potential therapeutic applications in various disease models. One area of significant interest is its activity as a modulator of G protein-coupled receptors (GPCRs), particularly those involved in neurotransmission and pain signaling. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially alleviating symptoms associated with neurological disorders.

In addition to its receptor-modulating properties, ethyl 3-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)propanoate has demonstrated anti-inflammatory effects in preclinical models. Research suggests that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory conditions such as arthritis and multiple sclerosis.

Clinical Trials and Safety Profile

The safety profile of ethyl 3-({1-(propan-2-yl)piperidin-4-ylmethyl}carbamoyl)propanoate has been evaluated in several preclinical studies, demonstrating low toxicity and good tolerability at therapeutic doses. These findings have paved the way for further clinical investigation. Early-phase clinical trials have shown promising results, with the compound exhibiting favorable pharmacokinetic properties and minimal adverse effects.

Ongoing clinical trials are exploring the efficacy of ethyl 3-{(1-(propan-2-ylylpiperidin)-4-ylylmethylyl}carbamoylyl)propyanoate in treating conditions such as chronic pain, anxiety disorders, and neurodegenerative diseases. Preliminary data suggest that the compound may offer significant therapeutic benefits without causing severe side effects commonly associated with existing treatments.

Current Research Trends and Future Directions

The field of medicinal chemistry continues to evolve rapidly, driven by advances in computational methods, high-throughput screening technologies, and structural biology. Recent research has focused on optimizing the structure of ethyl 3-{(1-(propan-i-ylylpiperi-din)-4-ylylmethylyl}carbamoylyl)propyanoate to enhance its potency and selectivity while minimizing off-target effects. Computational models have been employed to predict binding interactions with target proteins, guiding rational drug design efforts.

In addition to optimizing existing compounds, researchers are exploring novel derivatives of piperidine-based structures that may offer improved pharmacological profiles. These efforts aim to identify compounds with enhanced bioavailability, longer half-lives, and reduced toxicity profiles, ultimately leading to more effective therapeutic agents.

Conclusion

Ethyl 3-{(1-(propan-i-ylylpiperi-din)-4-ylylmethylyl}carbamoylyl)propyanoate (CAS No. 1211356-75-0) represents a promising candidate in the development of novel therapeutics for various medical conditions. Its unique chemical structure confers it with specific biological activities that make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound holds significant potential for improving patient outcomes in areas such as pain management, inflammation control, and neurological disorders.